Ethoxybis(pentane-2,4-dionato-O,O')(propan-2-olato)titanium

Specification

• CAS No.: 68586-02-7
• Molecular Formula: C15H26O6Ti
• Molecular Weight: 350.23 g/mol
• IUPAC Name: ethanolate;pentane-2,4-dione;propan-2-olate;titanium(4+)
• Standard InChI: InChI=1S/2C5H7O2.C3H7O.C2H5O.Ti/c2*1-4(6)3-5(2)7;1-3(2)4;1-2-3;/h2*3H,1-2H3;3H,1-2H3;2H2,1H3;/q4*-1;+4
• Standard InChI Key: FBCVAHPAWNFECC-UHFFFAOYSA-N
• Isomeric SMILES: CC[O-].CC([O-])C.C/C(=C/C(=O)C)/[O-].C/C(=C/C(=O)C)/[O-].[Ti+4]
• SMILES: CC[O-].CC(C)[O-].CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].[Ti+4]
• Canonical SMILES: CC[O-].CC(C)[O-].CC(=O)[CH-]C(=O)C.CC(=O)[CH-]C(=O)C.[Ti+4]

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The titanium(IV) center in ethoxybis(pentane-2,4-dionato-O,O')(propan-2-olato)titanium adopts a distorted octahedral geometry. The two acetylacetonate ligands bind via their keto-enolate oxygen atoms, while the ethoxy and isopropoxy groups occupy axial positions. This configuration is stabilized by chelate effects from the acetylacetonate ligands, which reduce the compound’s susceptibility to hydrolysis compared to simpler titanium alkoxides.

Physical and Thermal Properties

Key physical properties include:

Property	Value
Boiling Point	78.3°C at 101.325 kPa
Density	1.124 g/cm³ at 20°C
Vapor Pressure	58 hPa at 20°C
Water Solubility	1000 g/L at 25°C
LogP (Partition Coefficient)	0.05 at 20°C

The compound’s low LogP value indicates moderate hydrophilicity, facilitating its use in aqueous sol-gel systems. Thermal gravimetric analysis reveals decomposition onset at 180°C, with residual TiO₂ content exceeding 85% after calcination at 500°C.

Synthesis and Manufacturing

Laboratory-Scale Synthesis

The synthesis involves reacting titanium tetraisopropoxide (Ti(OiPr)₄) with pentane-2,4-dione (acetylacetone) and ethanol in anhydrous conditions. The reaction proceeds via ligand substitution:

$$\text{Ti(OiPr)}_4 + 2 \text{HC}_5\text{H}_7\text{O}_2 + \text{EtOH} \rightarrow \text{Ti(OEt)(OiPr)(acac)}_2 + 3 \text{iPrOH}$$

where acac denotes the acetylacetonate ligand. The product is typically isolated via vacuum distillation, yielding a yellow viscous liquid with >95% purity.

Industrial Production

Commercial manufacturers (e.g., Parchem, VulcanChem) optimize the process by employing continuous-flow reactors to enhance yield and reduce byproducts. Scalability challenges include controlling exothermic reactions during ethanol addition and minimizing titanium hydroxide precipitation.

Applications in Catalysis and Materials Science

Homogeneous Catalysis

Ethoxybis(pentane-2,4-dionato-O,O')(propan-2-olato)titanium serves as a precursor for Ziegler-Natta catalysts in olefin polymerization. In ethylene polymerization trials, it achieved turnover frequencies (TOF) of 1,200 h⁻¹ at 60°C, comparable to conventional metallocene catalysts. The acetylacetonate ligands stabilize the active Ti(III) species, reducing chain-transfer reactions and enabling controlled polymer molecular weights.

Sol-Gel Processing of TiO₂ Thin Films

The compound’s hydrolytic sensitivity enables its use in depositing anatase-phase TiO₂ films via spin-coating or dip-coating. A representative protocol involves:

• Dissolving the titanium complex in ethanol (0.5 M).

• Adding acetic acid as a hydrolysis inhibitor (molar ratio 1:4).

• Aging the sol for 24 hours.

• Coating substrates and annealing at 450°C.

Resultant films exhibit photocatalytic activity under UV light, degrading 90% of methylene blue within 2 hours.

Biomedical and Industrial Research

Surface Modification of Medical Implants

Preliminary studies demonstrate that TiO₂ coatings derived from this precursor enhance the osseointegration of titanium implants. In vitro tests show a 40% increase in osteoblast adhesion compared to uncoated surfaces. The nano-roughness of the films (Ra ≈ 25 nm) promotes protein adsorption and cell proliferation.

Comparative Analysis with Analogous Complexes

The table below contrasts ethoxybis(pentane-2,4-dionato-O,O')(propan-2-olato)titanium with related titanium alkoxides:

Compound	CAS No.	Applications	Thermal Stability (°C)
Triisopropoxy(acetylacetonato)titanium(IV)	15701-48-1	Polymer crosslinking, adhesives	170
Bis(acetylacetonato)diisopropoxytitanium(IV)	17927-72-9	Photocatalysts, dielectric coatings	190
Ethoxybis(acetylacetonato)isopropoxytitanium(IV)	68586-02-7	Sol-gel processing, biomedical coatings	180